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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B1198176

Audience: Researchers, scientists, and drug development professionals.
Introduction

Isofistularin-3 is a brominated alkaloid originally isolated from the marine sponge Aplysina
aerophoba.[1][2] It has garnered significant interest in cancer research due to its demonstrated
bioactivities, including cytotoxicity against various cancer cell lines and its role as a DNA
methyltransferase 1 (DNMTL1) inhibitor.[1][3] As a DNMT1 inhibitor, Isofistularin-3 can induce
the re-expression of tumor suppressor genes, leading to cell cycle arrest, autophagy, and
sensitization of cancer cells to apoptosis-inducing agents like TRAIL.[1][2] Proper preparation
of stock solutions is critical for obtaining reproducible and accurate results in cell-based assays.
This document provides a detailed protocol for the preparation, storage, and use of
Isofistularin-3 stock solutions in a cell culture setting.

Chemical & Physical Properties

A summary of the key properties of Isofistularin-3 is provided below. This information is
essential for accurate stock solution preparation and concentration calculations.
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Property Value Source

Molecular Formula C31H30BreN4O11 [4]

Molecular Weight 1114.0 g/mol [4]

Appearance Solid (assumed) General Knowledge
Purity >95% (recommended) General Knowledge
CAS Number 87099-50-1 [4]

Stock Solution Preparation

Due to its hydrophobic nature, Isofistularin-3 is poorly soluble in aqueous solutions. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing high-concentration primary stock
solutions.[1]

Materials and Equipment:

« Isofistularin-3 (solid powder)

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

 Sterile serological pipettes and pipette tips

e \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol 1: Preparation of a 10 mM Primary Stock
Solution

This protocol describes the preparation of a 10 mM stock solution, which is a common starting
concentration for many cell-based assays.
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» Pre-weighing Preparation: Tare a sterile, pre-labeled microcentrifuge tube or amber vial on
an analytical balance.

» Weighing Isofistularin-3: Carefully weigh out 1.11 mg of Isofistularin-3 powder into the
tared tube.

o Calculation:Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight
(g/mol) * 1000 mg/g

o Mass (mg) =10 mM *0.0001 L *1114.0 g/mol = 1.114 mg
e Solubilization: Add 100 pL of sterile DMSO to the tube containing the Isofistularin-3.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A brief, gentle warming to 37°C may aid dissolution if necessary.[5]
Ensure no particulates are visible.

 Sterilization (Optional but Recommended): If the DMSO used was not pre-sterilized, the final
stock solution can be sterilized by filtering through a 0.22 um syringe filter compatible with
DMSO.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 5-10 pL) in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade
the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage, protected from light.

Experimental Workflow

The following diagram illustrates the general workflow for preparing Isofistularin-3 stock and
working solutions for a typical cell culture experiment.
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Stock Solution Preparation Key Considerations
1. Weiah Isofistularin-3 DMSO is the solvent of choice. Avoid repeated freeze-thaw cycles.
' g Final DMSO in media < 0.3% Protect from light.
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Isofistularin-3 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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